Cas no 1797762-72-1 (N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2,5-dimethylfuran-3-carboxamide
• CAS No: 1797762-72-1
• MF: C₁₇H₁₇NO₃S₂
• MW: 347.451781988144
• CID: 5372388
• Update Time: 2025-05-22

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(Hydroxy-3-thienylmethyl)-2-thienyl]methyl]-2,5-dimethyl-3-furancarboxamide
• N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C17H17NO3S2/c1-10-7-14(11(2)21-10)17(20)18-8-13-3-4-15(23-13)16(19)12-5-6-22-9-12/h3-7,9,16,19H,8H2,1-2H3,(H,18,20)
• InChI Key： YAVDTZNGZSWADQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2SC(C(O)C3C=CSC=3)=CC=2)=O)=C1C

Experimental Properties

• Density: 1.323±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.0±50.0 °C(Predicted)
• pka: 13.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2,5-dimethylfuran-3-carboxamide

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2,5-dimethylfuran-3-carboxamide: A Comprehensive Overview

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2,5-dimethylfuran-3-carboxamide is a complex organic compound with the CAS number 1797762-72-1. This compound is notable for its unique structure, which incorporates both thiophene and furan moieties, making it a subject of interest in various fields of chemistry and materials science. The molecule's design suggests potential applications in drug discovery, electronic materials, and advanced chemical synthesis.

The core structure of this compound features a thiophene ring substituted with a hydroxymethyl group and a furan ring with two methyl substituents. The presence of these heterocyclic groups contributes to the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such structures in enhancing the stability and functionality of materials used in organic electronics. For instance, researchers have explored the use of thiophene-containing compounds in the development of flexible electronics and organic light-emitting diodes (OLEDs), where their unique optical and electrical properties are highly valued.

One of the key aspects of N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2,5-dimethylfuran-3-carboxamide is its ability to act as a precursor for more complex molecules. The carboxamide group at the 3-position of the furan ring provides a versatile site for further functionalization. This feature has been exploited in recent synthetic strategies aimed at constructing bioactive molecules with tailored pharmacological properties. For example, researchers have reported the use of similar compounds in the synthesis of inhibitors for various enzymes, including kinases and proteases, which are critical targets in cancer therapy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of thiophene and furan rings typically requires careful control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which could be valuable in chiral recognition studies and asymmetric catalysis.

In terms of applications, N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2,5-dimethylfuran-3-carboxamide has shown promise in several areas. In the field of materials science, its electronic properties make it a candidate for use in organic semiconductors and photovoltaic devices. Additionally, its ability to form self-assembled monolayers has been explored for potential applications in surface modification and nanotechnology.

From a biological standpoint, this compound has been studied for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it exhibits moderate activity against certain inflammatory pathways, suggesting its potential as a lead compound for drug development. However, further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties.

In conclusion, N-({5-[hydroxy(thiophen-3-y...